PHPS1 sodium

• Molecular Formula: C21H14N5NaO6S
• Molecular Weight: 487.4 g/mol
• InChI: InChI=1S/C21H15N5O6S.Na/c27-21-20(23-22-15-8-12-18(13-9-15)33(30,31)32)19(14-6-10-17(11-7-14)26(28)29)24-25(21)16-4-2-1-3-5-16;/h1-13,24H,(H,30,31,32);/q;+1/p-1
• InChIKey: MNHVHZFYTKWRFD-UHFFFAOYSA-M

PHPS1 Sodium: Selective SHP2 Catalytic-Site Inhibitor

PHPS1 sodium (Phenylhydrazonopyrazolone sulfonate 1 sodium, CAS: 1177131-02-0) is a cell-permeable, phosphotyrosine-mimetic small molecule that functions as a selective, reversible inhibitor of the Src homology region 2 domain-containing phosphatase-2 (SHP2; PTPN11) [1]. Its primary mechanism involves direct competition with substrate at the catalytic site, with a reported Ki of 0.73 μM and an IC50 of 2.1 μM for SHP2 inhibition [1]. PHPS1 sodium has been validated in multiple research contexts, including the modulation of SHP2-dependent cellular events like hepatocyte growth factor/scatter factor (HGF/SF)-induced epithelial cell scattering and branching morphogenesis [1].

Cell-permeable phosphotyrosine mimetic for SHP2 catalytic-site studies

Enables Erk1/2 pathway dissection without Akt/Stat3 interference

Defined selectivity profile over SHP1 and PTP1B

• [1] Hellmuth, K., et al. (2008). Specific inhibitors of the protein tyrosine phosphatase Shp2 identified by high-throughput docking. Proc. Natl. Acad. Sci. U.S.A., 105(20), 7275–7280. View Source

PHPS1 Sodium: Substitution Risks in SHP2 Research

SHP2 inhibitors constitute a heterogeneous class with fundamentally different binding modes and resulting functional profiles. PHPS1 sodium is a catalytic site-directed inhibitor [1], whereas advanced leads like SHP099, TNO155, and RMC-4550 are allosteric inhibitors that stabilize the auto-inhibited conformation of SHP2 [2]. These distinct mechanisms can lead to divergent biological outcomes, even when the nominal target is identical. For instance, the cellular selectivity and pathway inhibition profiles are often incomparable. Furthermore, key in vivo data, such as the demonstration of atheroprotection in Ldlr-/- mice, are specific to PHPS1 sodium's pharmacology and cannot be extrapolated to other SHP2 inhibitors without analogous validation [3]. Therefore, substituting PHPS1 sodium with another SHP2 inhibitor—whether another catalytic inhibitor like NSC-87877 or a more potent allosteric inhibitor—risks introducing significant and unverified experimental variables, undermining the reproducibility and interpretability of results.

! Allosteric SHP2 inhibitors (SHP099, TNO155) bind to a different site; pathway inhibition profiles may shift and may not match PHPS1's Erk1/2 selectivity.

! In vivo atheroprotection data (Ldlr-/- mouse model) are specific to PHPS1 sodium; other SHP2 inhibitors lack comparable model-response endpoints.

! Early inhibitor NSC-87877 has poorer selectivity between SHP1 and SHP2; substitution may introduce off-target phosphatase effects that confound interpretation.

• [1] Hellmuth, K., et al. (2008). Specific inhibitors of the protein tyrosine phosphatase Shp2 identified by high-throughput docking. Proc. Natl. Acad. Sci. U.S.A., 105(20), 7275–7280. View Source
• [2] Chen, Y. N., et al. (2016). Allosteric inhibition of SHP2 phosphatase inhibits cancers driven by receptor tyrosine kinases. Nature, 535(7610), 148–152. View Source
• [3] Chen, J., et al. (2018). SHP2 inhibitor PHPS1 protects against atherosclerosis by inhibiting smooth muscle cell proliferation. BMC Cardiovasc. Disord., 18(1), 72. View Source

PHPS1 Sodium: Evidence for Differentiated Procurement

Superior Potency vs. NSC-87877 in Catalytic Domain Inhibition

PHPS1 sodium demonstrates significantly higher potency for the SHP2 catalytic domain compared to NSC-87877, a common early-generation SHP2 inhibitor. In a standardized phosphatase assay using the human SHP2 catalytic domain and the fluorogenic substrate DiFMUP, PHPS1 exhibited a 4-fold lower IC50 (370 nM) relative to NSC-87877 (1,500 nM) [1]. Furthermore, PHPS1 sodium's selectivity profile is quantitatively defined; it exhibits 8-fold selectivity over PTP1B and 15-fold selectivity over the closely related phosphatase Shp1 . In contrast, NSC-87877 is reported to have poor selectivity between Shp1 and Shp2 in vitro, with IC50 values of 318 nM and 355 nM, respectively [2].

Potency vs. NSC-87877

Head-to-head

IC50: 370 nM (PHPS1) vs. 1,500 nM (NSC-87877)

4-fold lower IC50 supports SHP2 catalytic domain assay context.

Data from fluorescence-based DiFMUP assay; 8- to 15-fold selectivity over PTP1B and SHP1.

Evidence Dimension	SHP2 Catalytic Domain Inhibition (IC50)
Target Compound Data	370 nM
Comparator Or Baseline	NSC-87877: 1,500 nM
Quantified Difference	4.1-fold lower IC50 (more potent)
Conditions	Fluorescence-based phosphatase assay using human PTPN11/SHP2 catalytic domain and 10 µM DiFMUP substrate [1].

Why This Matters

Higher potency and a defined selectivity profile are critical for minimizing off-target effects in complex biological systems, enabling more precise interrogation of SHP2-specific signaling.

• [1] Reaction Biology Corp. PTPN11/SHP2-CD Phosphatase Assay Service Datasheet. Reference Compound IC50s. View Source
• [2] Chen, L., et al. (2006). NSC-87877 is a potent inhibitor of SHP1 and SHP2 protein tyrosine phosphatases. J. Pharmacol. Exp. Ther., 318(2), 758–765. View Source

Differentiated Binding Mode and Pathway Selectivity vs. SHP099

PHPS1 sodium's mechanism as a catalytic-site inhibitor distinguishes it functionally from allosteric SHP2 inhibitors like SHP099. While both inhibit SHP2, their selectivity within the Erk1/2 signaling pathway differs markedly. In MDCK cells, PHPS1 sodium (5-20 µM) dose-dependently inhibits HGF/SF-induced Erk1/2 phosphorylation but has no effect on the parallel PI3K/Akt or Stat3 pathways . This contrasts with allosteric inhibitors like SHP099, which, due to their distinct binding mode, may exhibit a different spectrum of pathway inhibition [1]. This pathway-specific effect is critical for studies aiming to dissect the role of SHP2 in Erk signaling without confounding modulation of other pathways.

Pathway Selectivity

Class-level inference

PHPS1 (5-20 µM) inhibits Erk1/2 but not Akt or Stat3 in MDCK cells

Enables Erk1/2-specific pathway investigation.

Allosteric inhibitors may produce different pathway profiles; direct comparison not available.

Evidence Dimension	Pathway Inhibition Profile (Erk1/2 vs. Akt vs. Stat3 Phosphorylation)
Target Compound Data	PHPS1 sodium (5-20 µM): Inhibits Erk1/2, no effect on Akt or Stat3.
Comparator Or Baseline	Allosteric SHP2 Inhibitors (e.g., SHP099): Not directly compared in the same assay; known to inhibit SHP2 via a distinct mechanism [1].
Quantified Difference	Qualitative difference in pathway selectivity.
Conditions	HGF/SF-stimulated Madin-Darby canine kidney (MDCK) epithelial cells .

Why This Matters

The ability of PHPS1 sodium to dissect the SHP2-Erk1/2 axis from other downstream signaling provides a specific tool for mechanistic studies, whereas allosteric inhibitors may not afford the same pathway resolution.

• [1] Chen, Y. N., et al. (2016). Allosteric inhibition of SHP2 phosphatase inhibits cancers driven by receptor tyrosine kinases. Nature, 535(7610), 148–152. View Source

Validated In Vivo Efficacy in Atherosclerosis

PHPS1 sodium is one of the few SHP2 inhibitors with validated in vivo efficacy in a disease model independent of oncology. In a high-fat diet-induced atherosclerosis model using Ldlr-/- mice, administration of PHPS1 sodium (3 mg/kg, i.p., daily for the last week of a 4-week high-fat diet regimen) resulted in a significant decrease in both the number and size of atherosclerotic plaques in the aorta compared to vehicle-treated controls [1]. This effect was linked to the inhibition of SHP2-mediated ERK phosphorylation and subsequent proliferation of vascular smooth muscle cells (VSMCs) within the lesions [1]. Such disease-specific, in vivo validation is not available for many other SHP2 inhibitors, including commonly used early-generation tools like NSC-87877.

In Vivo Model Response

Class-level inference

3 mg/kg i.p. reduced atherosclerotic plaque burden in Ldlr-/- mice

Reported atheroprotection model-response endpoint.

Other SHP2 inhibitors lack published in vivo atherosclerosis data.

Evidence Dimension	In Vivo Atheroprotective Efficacy
Target Compound Data	PHPS1 sodium (3 mg/kg, i.p., daily): Significant decrease in atherosclerotic plaque size in Ldlr-/- mice.
Comparator Or Baseline	Other SHP2 inhibitors (e.g., NSC-87877, SHP099): Lack published in vivo atherosclerosis data.
Quantified Difference	Presence of validated in vivo efficacy vs. absence of data.
Conditions	Ldlr-/- mice fed a high-fat diet for 4 weeks; treatment during the final week [1].

Why This Matters

Procurement of PHPS1 sodium is essential for replicating or extending this specific in vivo pharmacology, as other SHP2 inhibitors cannot be assumed to confer the same atheroprotective effect without analogous validation.

• [1] Chen, J., et al. (2018). SHP2 inhibitor PHPS1 protects against atherosclerosis by inhibiting smooth muscle cell proliferation. BMC Cardiovasc. Disord., 18(1), 72. View Source

PHPS1 Sodium: Validated Research Applications

SHP2-Dependent Erk1/2 Signaling Analysis

PHPS1 sodium is the appropriate tool for studies requiring specific blockade of the SHP2-Erk1/2 pathway without perturbing the PI3K/Akt or Stat3 axes. As demonstrated in MDCK cells, PHPS1 sodium (5-20 µM) inhibits Erk1/2 phosphorylation in a dose-dependent manner while leaving Akt and Stat3 phosphorylation unchanged . This pathway selectivity allows researchers to dissect the specific contribution of SHP2 to Erk signaling in processes like cell scattering, proliferation, or differentiation . This application is less suited for allosteric SHP2 inhibitors, whose broader effects on SHP2 conformation may result in a different signaling profile.

Atherosclerosis and VSMC Proliferation Modeling

For in vivo studies of atherosclerosis, PHPS1 sodium is the validated chemical probe. A study has shown that treatment of Ldlr-/- mice with PHPS1 sodium (3 mg/kg, i.p.) during a high-fat diet regimen significantly reduces atherosclerotic plaque burden by inhibiting SMC proliferation within the lesions [1]. This established in vivo protocol and demonstrated atheroprotective phenotype make PHPS1 sodium an essential reagent for cardiovascular researchers aiming to explore the role of SHP2 in vascular disease. Substituting with another SHP2 inhibitor would necessitate re-establishing dosing, efficacy, and mechanistic validation from scratch [1].

Phosphatase Selectivity Screening Control

PHPS1 sodium serves as a well-characterized control compound for phosphatase selectivity panels. Its Ki values are precisely defined for a panel of related phosphatases: 0.73 μM for SHP2, 10.7 μM for SHP1, and 5.8 μM for PTP1B . This quantitative selectivity profile, particularly the 15-fold preference for SHP2 over SHP1 , makes PHPS1 sodium an invaluable reference standard when profiling new chemical entities or assessing off-target liabilities in phosphatase assays. Its behavior as a competitive, catalytic site inhibitor provides a clear benchmark against which the activity of both catalytic and allosteric inhibitors can be measured.

EMT and Cell Migration Assays

PHPS1 sodium is a proven tool for modulating HGF/SF-induced cell scattering and branching morphogenesis, key models for studying EMT and cell migration. At a concentration of 5 μM, PHPS1 sodium effectively inhibits these SHP2-dependent processes in MDCK epithelial cells . This specific application is directly supported by the original discovery paper for PHPS1, cementing its utility in this context . Researchers studying similar morphogenetic events or seeking to inhibit SHP2-driven cell motility will find PHPS1 sodium's activity in these established assays to be a critical and reliable starting point.

Application

Selection Property

Validation Focus

SHP2-Erk1/2 signaling dissection

Pathway selectivity (Erk1/2 over Akt/Stat3)

Erk1/2 phosphorylation endpoint review

Atherosclerosis model studies

In vivo atheroprotection model context

Plaque burden and VSMC proliferation endpoints

Phosphatase selectivity screening control

Defined SHP2 vs. SHP1/PTP1B selectivity

Off-target phosphatase panel review

EMT and cell migration assays

HGF/SF-induced scattering inhibition

MDCK cell morphogenesis endpoint review

• [1] Chen, J., et al. (2018). SHP2 inhibitor PHPS1 protects against atherosclerosis by inhibiting smooth muscle cell proliferation. BMC Cardiovasc. Disord., 18(1), 72. View Source